
Application Notes and Protocols for DBPR108 in
Cell Culture

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DBPR108

Cat. No.: B606979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed instructions for the preparation and use of DBPR108, a

potent and selective dipeptidyl peptidase 4 (DPP-4) inhibitor, for in vitro cell culture

experiments.

Introduction
DBPR108 (also known as Prusogliptin) is a small molecule inhibitor of dipeptidyl peptidase 4

(DPP-4) with an IC50 of 15 nM.[1] It exhibits high selectivity for DPP-4 over other proteases like

DPP-8 and DPP-9.[2] Due to its role in glucose metabolism, DBPR108 is a compound of

significant interest in diabetes research and related fields.[3][4][5] Accurate and reproducible in

vitro studies are crucial for elucidating its mechanism of action and potential therapeutic

applications. A critical first step in these studies is the proper dissolution and handling of the

compound.

Physicochemical Properties and Solubility
A summary of the relevant physicochemical properties of DBPR108 is presented in Table 1.
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Property Value Reference

Molecular Formula C16H25FN4O2 [2]

Molecular Weight 324.4 g/mol [2]

Appearance Solid, white to off-white [1]

Solubility
DMSO: ≥25 mg/mL (77.07

mM)
[1]

PBS (pH 7.2): ≥10 mg/mL [2]

Storage (Solid)
Store at -20°C for up to 4

years
[1][2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of DBPR108 in dimethyl

sulfoxide (DMSO), a common solvent for dissolving organic molecules for cell culture

applications.

Materials:

DBPR108 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Calculate the required mass of DBPR108:

To prepare 1 mL of a 10 mM stock solution, you will need:
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Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 0.010 mol/L x 0.001 L x 324.4 g/mol = 3.244 mg

Weigh DBPR108:

Carefully weigh out 3.244 mg of DBPR108 powder and transfer it to a sterile

microcentrifuge tube.

Dissolve in DMSO:

Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the DBPR108
powder.

Ensure complete dissolution:

Vortex the tube thoroughly until the powder is completely dissolved. Visually inspect the

solution to ensure there are no visible particles.

Storage of Stock Solution:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile

microcentrifuge tubes.

Store the aliquots at -20°C. Avoid repeated freeze-thaw cycles.

Preparation of Working Solutions in Cell Culture Medium
This protocol outlines the dilution of the DMSO stock solution into a cell culture medium to

achieve the desired final concentration for treating cells.

Materials:

10 mM DBPR108 stock solution in DMSO

Pre-warmed, complete cell culture medium appropriate for your cell line

Sterile tubes for dilution
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Calibrated micropipettes and sterile tips

Procedure:

Determine the final desired concentration:

As an example, to prepare 1 mL of a 10 µM working solution:

Perform a serial dilution (if necessary):

For high final concentrations, a direct dilution may be possible. However, for lower

concentrations, a serial dilution is recommended to ensure accuracy.

To prepare a 10 µM working solution from a 10 mM stock, you will need to perform a

1:1000 dilution.

Dilution step:

Add 1 µL of the 10 mM DBPR108 stock solution to 999 µL of pre-warmed complete cell

culture medium.

Mix thoroughly:

Gently mix the working solution by pipetting up and down or by inverting the tube. Avoid

vigorous vortexing, which can damage media components.

Vehicle Control:

It is crucial to include a vehicle control in your experiments. This control should contain the

same final concentration of DMSO as the treated samples. In the example above, the

vehicle control would be cell culture medium containing 0.1% DMSO.

Signaling Pathway and Experimental Workflow
DBPR108 is a selective inhibitor of DPP-4. DPP-4 is a transmembrane glycoprotein that

cleaves and inactivates incretin hormones such as glucagon-like peptide-1 (GLP-1). By

inhibiting DPP-4, DBPR108 increases the levels of active GLP-1, which in turn stimulates

insulin secretion and suppresses glucagon release, leading to improved glucose control.
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Caption: Mechanism of action of DBPR108.

The following diagram illustrates a typical workflow for a cell-based assay using DBPR108.
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Caption: General workflow for cell culture experiments with DBPR108.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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